4-(4-fluorophenyl)-6-hydroxy-2-mercapto-5-pyrimidinecarbonitrile

• IUPAC Name: 6-(4-fluorophenyl)-4-oxo-2-sulfanylidene-1H-pyrimidine-5-carbonitrile
• InChI: InChI=1S/C11H6FN3OS/c12-7-3-1-6(2-4-7)9-8(5-13)10(16)15-11(17)14-9/h1-4H,(H2,14,15,16,17)
• InChI Key: YRUUGEPPEPQISW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C(=O)NC(=S)N2)C#N)F
• Molecular Formula: C11H6FN3OS
• Molecular Weight: 247.25 g/mol

Description

4-(4-fluorophenyl)-6-hydroxy-2-mercapto-5-pyrimidinecarbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential as a drug candidate. This compound has been found to possess various biological activities, including anti-inflammatory and anti-cancer properties.

Scientific Research Applications

Synthesis and Characterization

• The compound has been utilized in the synthesis of various pyrimidine derivatives. For instance, Divate and Dhongade-Desai (2014) described the microwave-assisted synthesis of 7-amino-3-(substituted phenyl)-5-(substituted phenyl)-[1,2,4]triazolo[4,3a]pyrimidine-6-carbonitrile derivatives from similar pyrimidine precursors, showcasing efficient and green synthetic methods (Divate & Dhongade-Desai, 2014).

Medicinal Chemistry and Biological Activities

• Pyrimidine derivatives, including those related to 4-(4-fluorophenyl)-6-hydroxy-2-mercapto-5-pyrimidinecarbonitrile, play a significant role in medicinal chemistry. Muralidharan et al. (2019) synthesized novel pyrimidine derivatives for potential use as anti-inflammatory and analgesic agents, highlighting the versatility of pyrimidine structures in drug design (Muralidharan, Raja & Deepti, 2019).

Chemical Reactions and Utility

• The compound has been used as a building block in chemical reactions. Abd El-Fatah et al. (2017) investigated 2-mercaptonicotinonitriles and 2-mercapto-4-oxo-6-phenyl-1,4-dihydropyrimidine-5-carbonitrile derivatives for the synthesis of novel bis- and poly(pyridines) and poly(pyrimidines), demonstrating its utility in creating complex chemical structures (Abd El-Fatah et al., 2017).

Anticancer Potential

• In cancer research, Tiwari et al. (2016) reported the synthesis of thiadiazolo(3,2-α)pyrimidine-6-carbonitrile derivatives, which were evaluated for anticancer activities, indicating the potential of pyrimidine derivatives in oncological treatments (Tiwari et al., 2016).

Material Science and Industrial Applications

• Pyrimidine derivatives, including those related to the compound , have shown importance in industrial material applications. Kassium and Hussein (2019) discussed the synthesis and characterization of new pyrimidines derivatives, which could have implications in material science (Kassium & Hussein, 2019).